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Compound of Interest

Compound Name: 2,2-Dimethylheptane

Cat. No.: B094757

An In-depth Technical Guide to 2,2-
Dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-Dimethylheptane, a branched-
chain alkane. It details its chemical and physical properties, including its CAS registry number
and various synonyms for precise identification. The guide explores its synthesis, primarily
through Grignard reactions, and its applications in various industries, with a focus on its
potential relevance to the pharmaceutical sector. Detailed analytical protocols for its
identification and quantification, particularly using gas chromatography, are presented.
Furthermore, this document delves into the known biological activity and metabolic pathways of
2,2-Dimethylheptane, highlighting its biodegradation by microbial species. Toxicological
information is also included to ensure safe handling and application.

Chemical Identification and Properties

2,2-Dimethylheptane is a saturated hydrocarbon with the chemical formula C9H20.[1][2] Its
structure features a seven-carbon chain with two methyl groups attached to the second carbon
atom.

CAS Registry Number: 1071-26-7[3][4]
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Synonyms: A variety of synonyms are used to identify 2,2-Dimethylheptane in literature and
commercial listings. These include:

e Heptane, 2,2-dimethyl-[4]
e NSC 74181[4]

e Trimethylhexane[4]

e UNII-3UIU4Z489X[4]

o EINECS 213-989-0[4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,2-Dimethylheptane is
essential for its application in research and development.

Property Value Source
Molecular Formula C9H20 [1112]
Molecular Weight 128.26 g/mol [2]
Appearance Colorless liquid

Density 0.707 g/cm?3 at 20°C [5]
Boiling Point 132.7 °C at 760 mmHg [5]
Melting Point -113 °C [5]1[6]
Flash Point 24.4°C

Vapor Pressure 11.1 mmHg at 25°C

Water Solubility 359.2 pg/L [5]
Refractive Index 1.3993 at 20°C [5]
logP (Octanol/Water) 5.17
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Spectroscopic Data

Spectroscopic data is critical for the unambiguous identification of 2,2-Dimethylheptane.

e Mass Spectrometry: The NIST WebBook provides the electron ionization mass spectrum for
2,2-Dimethylheptane, which is a key tool for its identification in complex mixtures.[1]

« Infrared (IR) Spectroscopy: The gas-phase IR spectrum of 2,2-Dimethylheptane is
available, showing characteristic C-H stretching and bending vibrations for alkanes.[7]

e 13C NMR Spectroscopy: The 13C NMR spectrum provides information about the carbon
skeleton of the molecule.[8]

Synthesis and Manufacturing

The synthesis of branched alkanes like 2,2-Dimethylheptane often involves the formation of
new carbon-carbon bonds. One common laboratory-scale method is the Grignard reaction. For
instance, reacting a Grignard reagent derived from an appropriate alkyl halide with a suitable
ketone or another electrophile can yield the desired branched structure. Precursors that can be
used in the synthesis of 2,2-Dimethylheptane include tert-butyl chloride and pentyl
magnesium bromide.

A general synthetic approach could involve the reaction of tert-butylmagnesium chloride with a
pentyl-containing electrophile.

Reactants
tert-Butylmagnesium Grignard Reaction Product
chloride
|

2,2—Dimethylheptan9
I

Pentyl-containing
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Caption: General workflow for the synthesis of 2,2-Dimethylheptane via a Grignard reaction.

Applications
2,2-Dimethylheptane has applications in several industrial sectors.

e Solvent: Due to its nonpolar nature, it can be used as a solvent in various chemical
processes.

o Fuel Additive: Like other branched alkanes, it has a high octane rating and can be a
component of gasoline to improve combustion properties.

o Reference Standard: In analytical chemistry, it can be used as a reference standard in gas
chromatography for the analysis of hydrocarbons.

o Organic Synthesis: It serves as a starting material or intermediate in the synthesis of other
organic compounds.[9] In the context of drug development, it can be used as a non-polar
solvent or as a building block for the synthesis of more complex molecules.[9]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

The analysis of volatile hydrocarbons like 2,2-Dimethylheptane is routinely performed using
GC-MS. The following is a general protocol that can be adapted for specific instrumentation
and sample matrices.

1. Sample Preparation:

e Prepare a stock solution of 2,2-Dimethylheptane at a concentration of 1 mg/mL in a suitable
volatile solvent such as hexane or pentane.

o Create a series of calibration standards by serially diluting the stock solution to cover the
desired concentration range (e.g., 1 pg/mL to 100 pg/mL).

» For quantitative analysis, add a fixed concentration of an internal standard (e.g., n-
dodecane) to all standards and samples.
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2. GC-MS Instrumentation and Parameters:

Parameter Setting
Non-polar capillary column (e.g., DB-5MS, 30 m
GC Column ] )
x 0.25 mm ID, 0.25 pm film thickness)
Injector Split/Splitless Inlet
Injection Volume 1L
Inlet Temperature 250 °C

Oven Program

Initial temp 50°C for 2 min, ramp at 10°C/min to
200°C, hold for 5 min

Carrier Gas

Helium at a constant flow of 1.0 mL/min

lonization Mode

Electron lonization (El) at 70 eV

Mass Range m/z 40-200
Source Temperature 230 °C
Quadrupole Temp 150 °C

3. Data Analysis:

« |dentify 2,2-Dimethylheptane by its retention time and comparison of its mass spectrum

with a reference library (e.g., NIST).

o For quantitative analysis, generate a calibration curve by plotting the ratio of the peak area of

2,2-Dimethylheptane to the internal standard against the concentration.
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Caption: Experimental workflow for the GC-MS analysis of 2,2-Dimethylheptane.
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Biological Activity and Metabolism

The biological activity of simple alkanes is generally low. However, their metabolism by
microorganisms is of significant interest for bioremediation and understanding metabolic
pathways.

Microbial Metabolism

Studies have shown that certain bacteria can utilize branched-chain alkanes as a carbon
source. Two strains of Achromobacter have been identified that can grow on 2,2-
Dimethylheptane.[10] The metabolic pathway involves the terminal oxidation of the alkane. In
the case of 2,2-Dimethylheptane, this leads to the formation of pivalic acid (2,2-
dimethylpropanoic acid), which was found to accumulate in the culture medium.[10] This
suggests that while the initial oxidation occurs, the quaternary carbon structure of the resulting
pivalic acid makes it resistant to further biodegradation by these strains.[10]

The general pathway for n-alkane degradation in bacteria like Achromobacter often proceeds
via a terminal oxidation pathway.[11] This involves the conversion of the alkane to a primary
alcohol, then to an aldehyde, and finally to a fatty acid, which can then enter the beta-oxidation

2 2_Dimethviheptane Terminal Oxidation Pivalic Acid
' yihep (Monooxygenase) (Accumulates)

Click to download full resolution via product page

cycle.

Caption: Proposed metabolic pathway of 2,2-Dimethylheptane in Achromobacter.

Mammalian Metabolism and Toxicology

There is limited specific information available on the mammalian metabolism and toxicology of
2,2-Dimethylheptane. Generally, short-chain branched alkanes are expected to have low
systemic toxicity. However, like other volatile hydrocarbons, high concentrations of vapor can
cause central nervous system depression, leading to dizziness or suffocation. Skin contact may
cause irritation.[12] Due to its lipophilic nature, there is a potential for accumulation in fatty
tissues. Further toxicological studies are needed to fully characterize its safety profile for
applications in drug development and other fields.
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Conclusion

2,2-Dimethylheptane is a well-characterized branched-chain alkane with established
physicochemical properties and analytical methods for its detection. Its primary applications are
in the fuel and chemical industries, with potential uses in organic synthesis relevant to
pharmaceutical research. While its microbial metabolism has been studied, highlighting a
pathway leading to the accumulation of pivalic acid, its mammalian metabolism and long-term
toxicological effects remain an area for further investigation. This guide provides a foundational
understanding of 2,2-Dimethylheptane for researchers and professionals in the chemical and
pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Dimethylheptane CAS registry number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094757#2-2-dimethylheptane-cas-registry-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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